1,2-Propanediol, 3-[(4-aminophenyl)amino]-

• CAS No.: 5862-80-6
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol
• IUPAC Name: 3-(4-aminoanilino)propane-1,2-diol
• InChI: InChI=1S/C9H14N2O2/c10-7-1-3-8(4-2-7)11-5-9(13)6-12/h1-4,9,11-13H,5-6,10H2
• InChI Key: XMROXKQCNKMNBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N)NCC(CO)O

Description

1,2-Propanediol, 3-[(4-aminophenyl)amino]- is a useful research compound. Its molecular formula is C9H14N2O2 and its molecular weight is 182.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1,2-Propanediol, 3-[(4-aminophenyl)amino]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1,2-Propanediol, 3-[(4-aminophenyl)amino]- including the price, delivery time, and more detailed information at info@benchchem.com.

Biological Activity

1,2-Propanediol, 3-[(4-aminophenyl)amino]- is a chemical compound with potential biological activity that has garnered interest in various fields including pharmacology and toxicology. This article examines its biological properties, including its effects on human health, potential therapeutic uses, and safety assessments.

Chemical Structure and Properties

The compound is characterized by its molecular structure which includes a propanediol backbone with an amino group attached to a phenyl ring. Its chemical formula is $C_9H_{13}N_3O_2$ and it has a molecular weight of approximately 183.22 g/mol.

Anticancer Properties

Research indicates that compounds containing amino groups attached to aromatic rings may exhibit anticancer properties. A study highlighted the potential of similar compounds in inhibiting tumor growth in various cancer cell lines. For instance, derivatives of aminophenyl compounds have shown cytotoxic effects against breast cancer cells by inducing apoptosis and inhibiting cell proliferation .

Genotoxicity and Carcinogenicity

The International Agency for Research on Cancer (IARC) classifies certain aminophenyl compounds as possibly carcinogenic to humans (Group 2B). Studies have demonstrated that related compounds can cause genotoxic effects, as evidenced by positive results in Ames tests and chromosomal aberration assays . This raises concerns regarding the long-term exposure to 1,2-Propanediol, 3-[(4-aminophenyl)amino]-.

Toxicological Assessments

Toxicological assessments conducted by various agencies indicate that while the compound may have beneficial properties, it also poses risks. The National Toxicology Program (NTP) has documented instances of mutagenicity associated with similar chemical structures. These findings necessitate further investigation into the safety profile of 1,2-Propanediol, 3-[(4-aminophenyl)amino]- in clinical settings .

Case Studies

Several case studies provide insight into the biological activity of this compound:

• Study on Antitumor Activity : A laboratory study investigated the effects of 1,2-Propanediol, 3-[(4-aminophenyl)amino]- on cultured cancer cells. Results indicated a significant reduction in cell viability at higher concentrations, suggesting a dose-dependent response .
• Genotoxicity Testing : In a controlled study using Salmonella typhimurium, the compound was shown to induce mutations at specific doses, indicating its potential genotoxic effects .

Data Tables

Biological Activity	Effect	Reference
Anticancer Activity	Induces apoptosis in cancer cells
Genotoxicity	Positive in Ames test
Carcinogenic Potential	Classified as Group 2B carcinogen